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Compound of Interest

Compound Name: Allyl octanoate

Cat. No.: B1584829 Get Quote

An In-depth Technical Guide to the Solubility of Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl octanoate (also known as allyl caprylate) is a fatty acid ester recognized for its potent

fruity aroma, reminiscent of pineapple and apricot.[1][2] This colorless to pale yellow oily liquid

is a key ingredient in the flavor and fragrance industries and serves as a chemical intermediate

in various organic syntheses.[1][3] A thorough understanding of its solubility in different solvents

is critical for its application in formulations, reaction chemistry, and product development. This

guide provides a comprehensive overview of the solubility of allyl octanoate, details

experimental protocols for its determination, and presents a logical workflow for solvent

selection.

Physicochemical Properties of Allyl Octanoate
A summary of the key physicochemical properties of allyl octanoate is presented below.
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Property Value Reference(s)

Molecular Formula C₁₁H₂₀O₂ [3][4]

Molecular Weight 184.28 g/mol [5][6]

Appearance
Colorless to pale yellow oily

liquid
[2][3][5]

Odor Fruity, pineapple-like [1][7][8]

Density 0.872 - 0.884 g/mL at 20-25°C [2][3][7]

Boiling Point
222 °C at 760 mmHg; 87-88

°C at 5.5-6 mmHg
[2][3]

Flash Point 78.89 °C - 95 °C [1][5][7]

logP (o/w) 3.8 - 4.28 [7][9]

Solubility of Allyl Octanoate
Allyl octanoate exhibits a wide range of solubility depending on the polarity of the solvent. As

a relatively non-polar ester, it is generally soluble in organic solvents and insoluble in water.

Qualitative Solubility
A summary of the qualitative solubility of allyl octanoate in various common solvents is

provided in the table below.
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Solvent Solubility Reference(s)

Water Insoluble [1][3][6][7][8][10]

Glycerol Insoluble [2][3][6][10]

Propylene Glycol Slightly Soluble [2][3][6][10]

Ethanol Soluble [1][3][6][7][8][10]

Ether Soluble [1]

Fixed Oils Soluble [3][6][10]

Organic Solvents Soluble [5]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for allyl octanoate in

different solvents.

Solvent Temperature (°C) Solubility Reference(s)

Water 20 0.017 g/L (17 mg/L) [9]

Water 25
14.54 mg/L

(Estimated)
[7]

Ethanol 25 2981.83 g/L [10]

Methanol 25 3088.2 g/L [10]

Isopropanol 25 2274.82 g/L [10]

Experimental Protocol for Solubility Determination
The determination of the thermodynamic solubility of a compound like allyl octanoate is crucial

for accurate formulation and process development. The "shake-flask" method is a widely

recognized and reliable technique for measuring equilibrium solubility and is considered the

gold standard.[3][10] The principles of this method are outlined in OECD Test Guideline 105 for

water solubility and can be adapted for organic solvents.[5][9]
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Principle of the Shake-Flask Method
This method involves saturating a solvent with a solute by agitation in a flask at a constant

temperature. An excess of the solute is added to the solvent, and the mixture is agitated until

equilibrium is reached. After equilibration, the undissolved solute is separated, and the

concentration of the dissolved solute in the saturated solution is determined by a suitable

analytical method.

Materials and Equipment
Analyte: High-purity allyl octanoate (>98%)

Solvents: High-purity solvents (e.g., HPLC grade)

Glassware: Erlenmeyer flasks with stoppers or screw caps, volumetric flasks, pipettes

Temperature Control: Constant temperature water bath or incubator capable of maintaining ±

0.5°C

Agitation: Orbital shaker or magnetic stirrer

Separation: Centrifuge or filtration apparatus (e.g., syringe filters with appropriate

membrane)

Analytical Instrument: Gas chromatograph (GC) with a Flame Ionization Detector (FID), UV-

Vis spectrophotometer, or other suitable analytical instrument for quantification.

Detailed Methodology
Preparation of the Test System:

Add an excess amount of allyl octanoate to a flask containing a known volume of the

chosen solvent. The excess is crucial to ensure that a saturated solution is formed.

Seal the flask to prevent solvent evaporation.

Equilibration:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1584829?utm_src=pdf-body
https://www.benchchem.com/product/b1584829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the flask in a constant temperature water bath or incubator set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can

determine the time required to reach a plateau in concentration. Typically, 24 to 48 hours

is sufficient.

Phase Separation:

Once equilibrium is reached, cease agitation and allow the undissolved allyl octanoate to

settle.

To ensure complete separation of the undissolved solute, the saturated solution should be

centrifuged or filtered. Filtration should be performed using a filter material that does not

interact with or absorb the solute.

Quantification:

Carefully take an aliquot of the clear, saturated supernatant.

Prepare a series of calibration standards of allyl octanoate in the same solvent.

Analyze the saturated solution and the calibration standards using a suitable analytical

method, such as gas chromatography (GC-FID).

The concentration of allyl octanoate in the saturated solution is determined by comparing

its analytical response to the calibration curve. This concentration represents the solubility

of allyl octanoate in that solvent at the specified temperature.

Replicates:

The experiment should be performed in replicate (at least triplicate) to ensure the reliability

and reproducibility of the results.

Visualization of Solvent Selection Workflow
The selection of an appropriate solvent for allyl octanoate depends on the intended

application. The following diagram illustrates a logical workflow for this process.
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Define Application
(e.g., Formulation, Reaction)

Determine Required
Solubility Level

Consult Solubility Data Table

Polar Solvents
(Water, Glycerol)

Insoluble/
Slightly Soluble

Non-polar/Organic Solvents
(Ethanol, Oils, Ether)

Soluble

Low Solubility Acceptable?

High Solubility Required?

No

Select Polar Solvent System
(e.g., for emulsions)

Yes

Select Organic Solvent

Yes

Consider Miscibility and
Other Constraints (e.g., toxicity, BP)

Final Solvent Selection

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent for allyl octanoate.
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Conclusion
This technical guide provides essential data and methodologies for professionals working with

allyl octanoate. The presented solubility data, organized for clarity, demonstrates its high

solubility in common organic solvents and very low solubility in water. The detailed shake-flask

experimental protocol offers a robust method for determining solubility in various media. The

logical workflow for solvent selection serves as a practical tool for formulation and process

development, ensuring that the chosen solvent meets the specific requirements of the intended

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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